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Cat. No.: B15585421

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solifenacin, a competitive muscarinic receptor antagonist, is a widely prescribed medication for
the treatment of overactive bladder. Its metabolism in humans leads to the formation of several
metabolites, including Solifenacin N-glucuronide. This technical guide provides a
comprehensive overview of the known physicochemical characteristics of Solifenacin N-
glucuronide, an inactive metabolite formed via direct glucuronidation.[1][2][3] The information
presented herein is intended to support research, analytical method development, and drug
metabolism studies.

Physicochemical Properties

Solifenacin N-glucuronide is a polar metabolite of solifenacin. While extensive experimental
data on some of its specific physicochemical properties are not publicly available, key
identifiers and qualitative solubility have been reported. The following tables summarize the
available data for Solifenacin N-glucuronide and its parent compound, solifenacin, for
comparative purposes.

Table 1: Physicochemical Data for Solifenacin N-glucuronide
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Property Value Source
Molecular Formula C29H34N20s [21[41[5]
Molecular Weight 538.6 g/mol [2][41[5]

Chemical Name

(2S,3S,4S,5R,6R)-3,4,5-
trihydroxy-6-((3R)-3-(((S)-1-
phenyl-1,2,3,4-
tetrahydroisoquinoline-2-
carbonyl)oxy)quinuclidin-1-
ium-1-yltetrahydro-2H-pyran-

2-carboxylate

[2]14]

Solubility

Soluble in DMSO, Methanaol,
and Water

[2](6]

pKa (Predicted)

Data not available

logP (Predicted)

Data not available

Table 2: Physicochemical Data for Solifenacin (Parent Compound)

Property Value Source
Molecular Formula C23H26N202 [7]
Molecular Weight 362.47 g/mol [7]

pKa (Strongest Basic)

8.88 (Predicted)

[8]

logP

3.9 (Predicted)

[8]

Solubility (as succinate salt)

Freely soluble in water

[3]

Metabolic Pathway of Solifenacin

Solifenacin is extensively metabolized in the liver, primarily by the cytochrome P450 3A4

(CYP3A4) enzyme system, although other pathways exist.[9] The metabolic routes include N-

oxidation and 4R-hydroxylation. In addition to these oxidative pathways, solifenacin can
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undergo direct conjugation with glucuronic acid to form the pharmacologically inactive
Solifenacin N-glucuronide.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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